Cas no 1429207-11-3 (methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine)

• Product Name: methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine
• CAS No: 1429207-11-3
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5737108
• PubChem ID: 89569155
• Update Time: 2025-06-08

methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14950725
• 1429207-11-3
• 1-(4-(1H-pyrrol-1-yl)phenyl)-N-methylmethanamine
• EN300-1085166
• Methyl({[4-(1H-pyrrol-1-yl)phenyl]methyl})amine
• Benzenemethanamine, N-methyl-4-(1H-pyrrol-1-yl)-
• methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine

• Inchi： 1S/C12H14N2/c1-13-10-11-4-6-12(7-5-11)14-8-2-3-9-14/h2-9,13H,10H2,1H3
• InChI Key： BFMQVVFVBOKJCN-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17Ų

Additional information on methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine

Introduction to Methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine (CAS No. 1429207-11-3)

Methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine, a compound with the chemical identifier CAS No. 1429207-11-3, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The molecular structure of Methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine consists of a phenyl ring substituted with a pyrrolidine moiety and an amine group, which together contribute to its distinct chemical and pharmacological properties. The presence of these functional groups makes it a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with enhanced biological efficacy.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate the pyrrolidine and phenyl moieties. These structural elements are known to be present in several bioactive molecules, including those with neuroprotective, anti-inflammatory, and anticancer properties. The compound Methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine is no exception and has been studied for its potential role in modulating various biological pathways.

One of the most compelling aspects of Methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine is its ability to interact with multiple targets within the body. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in neurological disorders. For instance, its interaction with serotonin receptors has been explored as a potential therapeutic strategy for conditions such as depression and anxiety.

The pharmacokinetic profile of Methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine is another critical area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Recent research has indicated that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for repeated dosing regimens.

Furthermore, the synthesis of Methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine has been optimized through various synthetic routes to enhance yield and purity. Advanced techniques in organic chemistry have enabled the development of more efficient methodologies for producing this compound on an industrial scale. These advancements are crucial for ensuring the availability of high-quality material for both preclinical and clinical studies.

The role of computational modeling in the study of Methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine cannot be overstated. Molecular docking simulations have been employed to predict how this compound interacts with biological targets at the molecular level. These simulations provide valuable insights into the binding affinities and mechanisms of action, guiding the design of more effective derivatives.

In conclusion, Methyl({4-(1H-pyrrol-1-yl)phenylmethyl})amine (CAS No. 1429207-11-3) represents a promising candidate for further pharmacological exploration. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in the future of drug discovery and development.